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Compound of Interest

Compound Name: Lantadene C

Cat. No.: B1674487 Get Quote

For Immediate Implementation: Researchers, scientists, and drug development professionals

handling Lantadene C must adhere to stringent disposal protocols due to its inherent toxicity.

As a hepatotoxic pentacyclic triterpenoid, improper disposal of Lantadene C poses a

significant environmental and health risk. This document provides essential, step-by-step

guidance for the safe and compliant disposal of Lantadene C waste.

Lantadene C, a compound isolated from the invasive Lantana camara plant, is known to cause

liver damage.[1][2][3][4] Studies in animal models have demonstrated its potent hepatotoxic

effects.[2][3][5] Given its biological activity, all materials contaminated with Lantadene C,

including pure compound, solutions, and contaminated labware, must be treated as hazardous

chemical waste.

Quantitative Data and Chemical Properties
For easy reference, the key chemical properties of Lantadene C are summarized in the table

below. This information is critical for correct labeling and waste manifest documentation.
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Property Value

Chemical Formula C₃₅H₅₄O₅

Molar Mass 554.8 g/mol

Appearance Solid powder

Solubility Soluble in DMSO

Storage
Short term (days to weeks): 0-4°C, dry and dark.

Long term (months to years): -20°C.

Experimental Protocols Referenced
The disposal procedures outlined below are based on established best practices for handling

toxic chemical waste in a laboratory setting. These protocols are derived from general

guidelines for hazardous waste disposal and are to be implemented in the absence of a

specific Safety Data Sheet (SDS) for Lantadene C.

Disposal Workflow for Lantadene C
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Lantadene C waste. Adherence to this workflow is mandatory to ensure

safety and regulatory compliance.
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Disposal workflow for Lantadene C.
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Step-by-Step Disposal Procedures
1. Personal Protective Equipment (PPE):

At a minimum, wear a standard laboratory coat, safety glasses, and chemical-resistant

gloves when handling Lantadene C waste.

2. Waste Segregation:

Solid Waste: This includes unused Lantadene C powder, contaminated personal protective

equipment (gloves, etc.), weigh boats, and other solid labware.

Liquid Waste: This includes solutions containing Lantadene C and solvents used to rinse

contaminated glassware.

Sharps: Any needles, scalpels, or broken glass contaminated with Lantadene C must be

disposed of in a designated sharps container for hazardous chemical waste.

3. Packaging and Labeling:

Solid Waste:

Collect in a dedicated, puncture-proof container with a secure lid.

The container must be clearly labeled with "Hazardous Waste," "Toxic," and the chemical

name "Lantadene C."

Liquid Waste:

Use a leak-proof, chemically compatible container with a screw-top cap. Do not use glass

containers for hydrofluoric acid-containing waste.

The container must be clearly labeled with "Hazardous Waste," "Toxic," and the chemical

name "Lantadene C Solution," along with the solvent composition.

All waste containers must be kept closed except when adding waste.

4. Storage:
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Store sealed and labeled waste containers in a designated and secure hazardous waste

accumulation area.

This area should be away from general laboratory traffic and have secondary containment to

capture any potential leaks.

Do not mix Lantadene C waste with other incompatible waste streams.

5. Final Disposal:

Lantadene C waste must not be disposed of down the drain or in regular trash.

Disposal must be handled by a certified hazardous waste management company.

Follow your institution's procedures for requesting a hazardous waste pickup.

Ensure all required documentation, such as a hazardous waste manifest, is completed

accurately.

By adhering to these procedures, you contribute to a safe laboratory environment and ensure

compliance with environmental regulations, building a foundation of trust in our commitment to

safety beyond the products we provide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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